3-(4-Bromophenyl)propane-1-thiol

• Molecular Formula: C9H11BrS
• Molecular Weight: 231.15 g/mol
• SMILES: C1=CC(=CC=C1CCCS)Br
• InChI: InChI=1S/C9H11BrS/c10-9-5-3-8(4-6-9)2-1-7-11/h3-6,11H,1-2,7H2
• InChIKey: NABGVWFAUWKJCR-UHFFFAOYSA-N

Researchers needing a bifunctional linker for complex architectures face reactivity mismatches with ortho isomers or chloro/fluoro analogs. This para-brominated alkyl-aryl thiol solves two orthogonal challenges: the bromine serves as a superior leaving group for cross-couplings while the terminal -SH enables click chemistry. Key advantages: - Linear molecular geometry preserves conjugation; 22% higher MW than 4-chloro analog for mass spec probes - Boiling point (294.3°C) exceeds fluoro/chloro analogs - ideal for high-T reactions & vacuum distillation - Anomalous bromine scattering supports X-ray crystallography heavy-atom derivatization Available in research quantities with full analytical data.

3-(4-Bromophenyl)propane-1-thiol Overview

3-(4-Bromophenyl)propane-1-thiol (CAS 88999-93-3) is an organosulfur compound with the molecular formula C9H11BrS and a molecular weight of 231.15 g/mol. It is characterized by a terminal thiol (-SH) group on a propyl chain linked to a para-brominated phenyl ring . This structure places it within the class of halogenated alkyl-aryl thiols, positioning it as a versatile intermediate for introducing sulfur-containing functionalities and aromatic bromine handles into more complex molecules. Its computed physicochemical properties, including a predicted boiling point of 294.3±23.0 °C, shape its handling and reaction profiles .

Dual-handle building block: terminal thiol and para-bromine for orthogonal transformations

Supports palladium-catalyzed cross-coupling and thiol-ene/thiol-yne click reactions

Higher predicted boiling point facilitates high-temperature synthesis and vacuum distillation

Irreplaceability of 3-(4-Bromophenyl)propane-1-thiol

Substituting 3-(4-Bromophenyl)propane-1-thiol with a closely related analog—such as its ortho- or meta-bromo isomers, or its 4-chloro or 4-fluoro counterparts—introduces critical changes in molecular topology, electronic distribution, and reactivity that are not simply interchangeable. The position of the bromine atom dictates the molecular shape and dipole moment, directly impacting molecular recognition events and crystal packing. Crucially, the para-bromine uniquely enables a linear molecular geometry that preserves conjugation and minimizes steric hindrance for subsequent cross-coupling reactions, a feature lost with ortho substitution. Furthermore, the specific electron-withdrawing power and polarizability of bromine, which are distinct from chlorine or fluorine, fine-tune the reactivity of both the aromatic ring and the thiol group, as quantitatively detailed below.

Regiochemistry Ortho- or meta-bromo isomers alter molecular geometry, potentially disrupting cross-coupling regioselectivity and crystal packing.

Reactivity Chloro and fluoro analogs exhibit lower leaving-group propensity; SNAr-based diversification may require harsher conditions or may not proceed.

Thermal Process Lower boiling points of 4-chloro and 4-fluoro derivatives limit utility in high-temperature reactions and distillation-based purification.

3-(4-Bromophenyl)propane-1-thiol Comparator Evidence

Molecular Weight vs 4-Chloro Analog

The para-bromine substitution results in a significantly higher molecular weight compared to the 4-chloro analog, 3-(4-chlorophenyl)propane-1-thiol. This mass difference is a fundamental parameter that influences a compound's vapor pressure, boiling point, and behavior in mass-sensitive detection and separation techniques. The quantified difference provides a clear rationale for procurement when a higher molecular weight homolog is required.

Molecular Weight

Reported

231.15 g/mol (Br) vs 186.70 g/mol (Cl) · +44.45 g/mol (22.2%)

Mass shift supports MS probe selection and boiling-point context

Calculated from standard atomic masses

Evidence Dimension	Molecular Weight (g/mol)
Target Compound Data	231.15
Comparator Or Baseline	3-(4-Chlorophenyl)propane-1-thiol: 186.70 g/mol
Quantified Difference	The brominated target compound has a molecular weight that is 44.45 g/mol (22.2%) higher.
Conditions	Calculated from standard atomic masses (C9H11BrS vs C9H11ClS).

Why This Matters

This 22% mass increase is decisive for applications requiring a heavier leaving group in mass spectrometry probes or a higher boiling point for specific distillation or reaction conditions.

Boiling Point vs 4-Fluoro Analog

The 4-bromo derivative is predicted to have a substantially higher boiling point than its 4-fluoro counterpart. This difference, driven by the larger atomic size and greater polarizability of bromine, directly affects compound purification, handling, and suitability for high-temperature reactions.

Boiling Point

Predicted

294.3±23.0 °C (Br) vs 221.9±23.0 °C (F) · +72.4 °C

Higher thermal tolerance for high-temperature synthesis and distillation

ACD/Labs prediction; verify experimentally

Evidence Dimension	Predicted Boiling Point (°C)
Target Compound Data	294.3±23.0 (Predicted)
Comparator Or Baseline	3-(4-Fluorophenyl)propane-1-thiol: 221.9±23.0 °C (Predicted)
Quantified Difference	The target compound's predicted boiling point is approximately 72.4 °C higher than the 4-fluoro analog.
Conditions	Predicted data using Advanced Chemistry Development (ACD/Labs) Software; standard atmospheric pressure.

Why This Matters

This significant boiling point increase makes the 4-bromo compound preferable for high-temperature synthesis and facilitates purification via distillation, where the lower-boiling chloro/fluoro analogs may not be suitable.

TPSA Uniformity Across Analogs

The Topological Polar Surface Area (TPSA) is a key descriptor for predicting a molecule's passive membrane permeability. The target compound, its ortho- and meta-bromo isomers, and the 4-chloro analog all share an identical computed TPSA. This evidence confirms that while the halogen type and its position drastically alter properties like molecular weight and boiling point, the fundamental permeability characteristic remains constant within this analog series.

TPSA Uniformity

Reported

38.8 Ų across ortho, meta, para-bromo and 4-chloro analogs

Identical TPSA avoids permeability penalty during halogen scanning

Fragment-based calculation (Ertl method)

Evidence Dimension	Topological Polar Surface Area (TPSA) in Ų
Target Compound Data	38.8 (identical to comparators)
Comparator Or Baseline	3-(2-Bromophenyl)propane-1-thiol, 3-(3-Bromophenyl)propane-1-thiol, and 3-(4-Chlorophenyl)propane-1-thiol: all 38.8 Ų
Quantified Difference	No difference (0%).
Conditions	Calculated TPSA based on the fragment-based method by Ertl et al.

Why This Matters

This data allows a scientist to select the 4-bromo isomer for its distinct boiling point and molecular weight without any penalty on passive permeability, a crucial consideration in medicinal chemistry lead optimization.

SNAr Leaving Group Advantage

For nucleophilic aromatic substitution (SNAr), the para-bromine atom in 3-(4-Bromophenyl)propane-1-thiol is expected to be a superior leaving group compared to chlorine and fluorine analogs. This inference is based on the well-established halogen reactivity order (Br > Cl >> F) in SNAr reactions, which is driven by the lower bond dissociation energy of the C-Br bond and the superior ability of bromine to stabilize the negative charge in the Meisenheimer intermediate.

SNAr Reactivity

Class-level

Br >> Cl >> F; aryl bromides 10¹–10³ faster than chlorides

Supports post-functionalization via SNAr; bromine leaving-group advantage

System-dependent rates; validate under intended conditions

Evidence Dimension	Relative Reactivity in SNAr Reactions
Target Compound Data	High (leaving group: para-Br)
Comparator Or Baseline	3-(4-Chlorophenyl)propane-1-thiol (para-Cl); 3-(4-Fluorophenyl)propane-1-thiol (para-F)
Quantified Difference	Class-level data indicates the relative rate of SNAr for aryl bromides is 10¹ to 10³ faster than for the corresponding aryl chlorides under comparable conditions. The fluorine derivative would be essentially unreactive.
Conditions	General class-level principle; specific rate data requires system-dependent measurement.

Why This Matters

This establishes the 4-bromo compound as the only viable choice in this analog series for performing post-synthetic SNAr-based diversification, a critical step in medicinal chemistry and materials science.

3-(4-Bromophenyl)propane-1-thiol Applications

Dual-Handle for Cross-Coupling & Thiol-Ene Click

The compound's structure, featuring a para-bromine for palladium-catalyzed cross-coupling and a terminal thiol for thiol-ene or thiol-yne click reactions, makes it an ideal building block. The superior leaving-group capability of the para-bromine, as inferred from class-level SNAr reactivity, ensures efficient functionalization. This orthogonal reactivity profile is not achievable with the chloro or fluoro analogs, which would require harsher conditions or be unreactive, thus streamlining the synthesis of complex molecular architectures for drug discovery.

High-Temperature Synthesis & Distillation

With a predicted boiling point significantly higher than its 4-fluoro and 4-chloro counterparts, 3-(4-Bromophenyl)propane-1-thiol is the preferred reagent for reactions requiring elevated temperatures without premature evaporation. Its distinct boiling point also facilitates purification by vacuum distillation, offering a key process advantage over the lower-boiling, more volatile analogs, which may co-distill with common solvents.

Heavy-Atom Probes for MS & Crystallography

The 22% higher molecular weight compared to the 4-chloro analog introduces a distinct mass shift for mass spectrometry-based probes. Furthermore, the anomalous scattering of bromine makes this compound a valuable precursor for heavy-atom derivatization agents in X-ray crystallography, where the para-connectivity ensures a well-defined distance to the sulfur anchoring point.

Physicochemical Optimization in Analog Series

In medicinal chemistry, exploring halogen substitution is crucial. This compound allows an investigation of the para-bromo 'heavy halogen' effect on potency and metabolism. The evidence shows it provides a distinct electronic and steric profile while maintaining an identical TPSA to the ortho and meta isomers. This supports its use in matched molecular pair analysis to decouple lipophilicity-driven binding from permeability changes, guiding structure-activity relationship studies.

Application

Selection Property

Validation Focus

Cross-Coupling & Thiol-Ene Click Chemistry

para-Bromo and terminal thiol handles

Orthogonal reactivity; bromine leaving-group capability review

High-Temperature Synthesis & Distillation

Elevated boiling point versus lighter halogen analogs

Thermal stability and distillation recovery

Heavy-Atom MS Probe & Crystallography

Higher molecular weight and bromine anomalous scattering

Mass shift and phasing power for X-ray

Matched Molecular Pair Analysis

Identical TPSA across ortho/meta/para isomers

Decouple lipophilicity from permeability in SAR